Cas no 2034322-75-1 (2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)acetamide)

• Product Name: 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)acetamide
• CAS No: 2034322-75-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6480040
• Update Time: 2025-11-02

2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)acetamide
• 2-cyclopentyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]acetamide
• N-2-(7-Oxofuro2,3-cpyridin-6(7H)-yl)ethylcyclopentaneacetamide

• Inchi： 1S/C16H20N2O3/c19-14(11-12-3-1-2-4-12)17-7-9-18-8-5-13-6-10-21-15(13)16(18)20/h5-6,8,10,12H,1-4,7,9,11H2,(H,17,19)
• InChI Key： WEGSWPYZBMMYPT-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)C2OC=CC=2C=C1)(=O)CC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[2,3-c]pyridines

Additional information on 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)acetamide

Exploring the Potential of 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide (CAS No. 2034322-75-1) in Modern Research

The compound 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide (CAS No. 2034322-75-1) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule, characterized by its furopyridine core and cyclopentylacetamide side chain, presents intriguing possibilities for drug discovery and development. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive compounds targeting various therapeutic areas.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide. The compound's molecular architecture combines features that are increasingly sought after in modern pharmaceutical research: a rigid fused heterocyclic system for target binding, coupled with flexible side chains that may enhance bioavailability. This balance makes it particularly valuable in addressing current challenges in small molecule drug development, where researchers seek compounds that can effectively modulate protein-protein interactions.

The furo[2,3-c]pyridine moiety in this compound represents a privileged structure in medicinal chemistry, known to interact with various biological targets. When combined with the cyclopentylacetamide group, the molecule exhibits properties that may be beneficial for CNS-targeted therapies, a hot topic in current pharmaceutical research. The compound's potential to cross the blood-brain barrier while maintaining metabolic stability makes it particularly interesting for neurological applications, aligning with growing interest in neurodegenerative disease treatments and psychiatric medication development.

From a synthetic chemistry perspective, 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide offers exciting opportunities for structure-activity relationship studies. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications. This adaptability is crucial in today's research landscape, where there's increasing demand for versatile chemical building blocks that can accelerate drug discovery timelines.

In the context of personalized medicine, compounds like CAS 2034322-75-1 are gaining importance due to their potential to serve as starting points for targeted therapies. The pharmaceutical industry's shift toward precision medicine approaches has created a need for structurally novel compounds that can be optimized for specific patient populations. The unique features of this molecule position it well to contribute to this evolving field of research.

The physicochemical properties of 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide suggest good potential for oral bioavailability, a critical factor in drug development. Its balanced lipophilicity, as suggested by the combination of the furopyridine system and cyclopentyl group, may contribute to favorable absorption characteristics. These attributes align with current industry priorities in developing orally active small molecules, particularly for chronic conditions requiring long-term medication.

Recent publications in medicinal chemistry journals have highlighted growing interest in similar furopyridine derivatives, suggesting that CAS 2034322-75-1 may represent a valuable addition to this chemical class. The compound's structural features could potentially address some of the limitations observed with existing heterocyclic pharmaceuticals, particularly in terms of metabolic stability and target selectivity.

As research into kinase inhibitors and GPCR modulators continues to expand, compounds with the structural complexity of 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide are becoming increasingly valuable. The molecule's ability to potentially interact with multiple target classes while maintaining specificity makes it particularly interesting for polypharmacology approaches, which are gaining traction in complex disease treatment strategies.

The synthesis and characterization of CAS 2034322-75-1 also contribute to the growing body of knowledge in green chemistry applications. Researchers are exploring more sustainable methods for constructing such complex heterocycles, addressing current demands for environmentally friendly synthetic routes in pharmaceutical manufacturing. This aspect adds another dimension to the compound's relevance in contemporary chemical research.

Looking forward, 2-cyclopentyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)acetamide represents an exciting opportunity for interdisciplinary research. Its potential applications span from medicinal chemistry to chemical biology, offering possibilities for tool compound development and target validation studies. As the pharmaceutical industry continues to seek novel chemical entities with improved properties, compounds like this will undoubtedly play a significant role in shaping future therapeutic innovations.